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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978

Technical Support Center: Monochrome Yellow 1
Sodium Salt

Note on Chemical Identification: The term "Monochrome Yellow 1 sodium salt" is not a
standard chemical identifier. Based on available data, this name is associated with the
compound identified by CAS Number 584-42-9. The information below pertains to this specific
compound, which is also known by several synonyms, including Alizarin Yellow G, Mordant
Yellow 1, and Sodium 2-hydroxy-5-((3-nitrophenyl)diazenyl)benzoate. Researchers should
always verify the identity of their reagents, preferably by CAS number, before consulting
storage and handling guidelines.

Frequently Asked Questions (FAQS)

Q1: What are the ideal storage conditions for Monochrome Yellow 1 sodium salt (CAS 584-
42-9)?

Al: To ensure the long-term stability and integrity of Monochrome Yellow 1 sodium salt, it
should be stored in a cool, dry, and well-ventilated area.[1][2] The container should be tightly
sealed to prevent moisture absorption and contamination.[1][2] For optimal preservation, some
suppliers recommend a storage temperature between 15°C and 25°C.[3]

Q2: Is this compound sensitive to light or air?
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A2: While the Safety Data Sheets for CAS 584-42-9 do not specifically mention light sensitivity,
azo dyes, in general, can be sensitive to light, which may affect their color intensity over time.
Storing the compound in an opaque container is a recommended precautionary measure.
Some sources also suggest storing it under an inert atmosphere, which indicates potential
sensitivity to air or moisture.[4]

Q3: What materials are incompatible with Monochrome Yellow 1 sodium salt?

A3: This compound should be stored away from strong oxidizing agents.[1][2] Contact with
incompatible materials can lead to chemical reactions that may degrade the product or create
hazardous conditions. It is also advised to keep it away from strong acids and reducing agents.

[1]
Q4: What is the expected shelf life of this product?

A4: The shelf life of Monochrome Yellow 1 sodium salt is not definitively stated in the
available resources. However, when stored under the recommended conditions (cool, dry,
tightly sealed), the product is considered to be stable under normal temperatures and
pressures.[2] For specific expiration dates, always refer to the manufacturer's certificate of
analysis.

Troubleshooting Guide

Problem 1: The Monochrome Yellow 1 sodium salt powder has clumped together or appears
moist.

e Cause: This is likely due to improper storage in a humid environment or a container that was
not tightly sealed. The compound is soluble in water and can absorb atmospheric moisture.

[1][5]

o Solution: While the clumped material may still be usable depending on the application, its
water content will be higher than specified. For applications requiring precise concentrations,
it is recommended to use a fresh, properly stored lot. To prevent this, always ensure the
container is securely closed and stored in a desiccator or a dry environment.

Problem 2: The color of the dye appears faded or has changed.
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e Cause: Color degradation in azo dyes can be caused by exposure to light, extreme

temperatures, or contact with incompatible chemicals.

» Solution: Discard the product if color integrity is critical for your experiments. Review your

storage protocol to ensure the compound is protected from light and stored away from heat

sources and incompatible substances as outlined in the FAQs.

Problem 3: Inconsistent experimental results are being observed.

o Cause: If you have ruled out other experimental variables, the integrity of the Monochrome

Yellow 1 sodium salt could be compromised. This may be due to degradation from

improper storage or contamination.

e Solution: Use a fresh vial of the compound from a properly stored batch. If the problem

persists, contact the manufacturer's technical support for further assistance and provide the

lot number of the product in question.

Quantitative Data

Property Value Source
CAS Number 584-42-9 121161171
Molecular Formula C13H8N3NaO5 [2][6]
Molecular Weight 309.21 g/mol [6]

Yellow to orange or slightly

Appearance [1][2][7]
brown powder

Melting Point >300 °C [8]

Solubility in Water 12 g/L (at 25 °C) [2]

Room temperature (15-25°C
Storage Temperature
recommended)

[3]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution (0.1% wi/v)
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o Objective: To prepare a standardized stock solution for use as an indicator or staining agent.
e Materials:
o Monochrome Yellow 1 sodium salt (CAS 584-42-9)
o Ethanol (25% v/v in deionized water)
o Volumetric flask (100 mL)
o Analytical balance
o Magnetic stirrer and stir bar
o Methodology:
1. Weigh out 100 mg of Monochrome Yellow 1 sodium salt using an analytical balance.
2. Transfer the powder to a 100 mL volumetric flask.
3. Add approximately 70 mL of 25% ethanol to the flask.

4. Place a magnetic stir bar in the flask and stir the solution until the solid is completely
dissolved.

5. Once dissolved, add 25% ethanol to the flask until the solution reaches the 100 mL mark.
6. Stopper the flask and invert it several times to ensure the solution is homogeneous.

7. Store the stock solution in a tightly sealed, amber glass bottle at room temperature,
protected from light.

Visualizations
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Caption: Workflow for the correct storage of Monochrome Yellow 1 Sodium Salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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salt]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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